Cas no 2228939-29-3 (tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate
• CAS No: 2228939-29-3
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 5864637
• PubChem ID: 165826669
• Update Time: 2025-05-24

tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate
• 2228939-29-3
• EN300-1902039
• tert-butyl N-[3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropyl]carbamate

• Inchi： 1S/C17H28N2O3/c1-12-7-8-13(14(9-12)21-6)17(5,10-18)11-19-15(20)22-16(2,3)4/h7-9H,10-11,18H2,1-6H3,(H,19,20)
• InChI Key： QGZBMCDIXKJCME-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate (CAS No. 2228939-29-3)

Ter-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate, with the chemical identifier CAS No. 2228939-29-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its tert-butyl substituent and the presence of an amino group, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis and characterization of this compound have been subjects of intense study, as researchers seek to understand its mechanisms of action and explore its potential in drug discovery. The presence of a phenyl ring with methoxy and methyl substituents enhances the compound's complexity and may influence its interactions with biological targets. Such structural motifs are often found in bioactive molecules, suggesting that this carbamate derivative could exhibit interesting pharmacological properties.

In recent years, there has been a growing interest in carbamates as pharmacophores due to their ability to modulate various biological pathways. Carbamates can act as intermediates in the synthesis of more complex molecules or as active ingredients themselves. The specific configuration of tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate positions it as a promising candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers are particularly interested in its ability to interact with enzymes and receptors involved in inflammatory processes, neurodegenerative diseases, and other chronic conditions. The amino group and the carbamate moiety are key functional sites that can be exploited to design molecules with enhanced selectivity and potency.

The synthesis of tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex framework of this molecule. These methods not only highlight the synthetic prowess required but also underscore the importance of meticulous planning in medicinal chemistry.

The pharmacological evaluation of this compound has revealed intriguing results in preclinical studies. Initial assays have shown that it exhibits moderate activity against certain enzymes associated with inflammation, suggesting a potential role in anti-inflammatory therapies. Additionally, its interaction with specific receptors has been explored, providing insights into its mechanism of action. These findings are particularly exciting as they pave the way for further optimization and development.

The structural diversity inherent in carbamates like tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate offers a rich landscape for drug discovery. By modifying various substituents or exploring different analogs, researchers can fine-tune the pharmacological profile of these compounds. This flexibility is crucial for developing drugs that are not only effective but also have an acceptable safety profile.

In conclusion, tert-butyl N-3-amino-2-(2-methoxy-4-methylphenyl)-2-methylpropylcarbamate (CAS No. 2228939-29-3) represents a significant advancement in pharmaceutical research. Its unique structure, combined with promising preclinical data, makes it a compelling candidate for further development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.